2-[({[5-(4-chlorophenyl)-2-furoyl]amino}carbonothioyl)amino]benzoic acid

• IUPAC Name: 2-[[5-(4-chlorophenyl)furan-2-carbonyl]carbamothioylamino]benzoic acid
• InChI: InChI=1S/C19H13ClN2O4S/c20-12-7-5-11(6-8-12)15-9-10-16(26-15)17(23)22-19(27)21-14-4-2-1-3-13(14)18(24)25/h1-10H,(H,24,25)(H2,21,22,23,27)
• InChI Key: ODXNTSBBTGQQGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC(=S)NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H13ClN2O4S
• Molecular Weight: 400.8 g/mol

Description

2-[({[5-(4-chlorophenyl)-2-furoyl]amino}carbonothioyl)amino]benzoic acid, commonly known as furosemide, is a widely used diuretic drug that is used to treat various medical conditions such as edema, hypertension, and congestive heart failure. Furosemide is a loop diuretic that works by inhibiting the reabsorption of sodium and chloride ions in the loop of Henle in the kidneys, leading to increased urine output and a decrease in fluid retention.

Mechanism of Action

Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the loop of Henle in the kidneys. This leads to increased urine output and a decrease in fluid retention. Furosemide also inhibits the reabsorption of calcium and magnesium ions, which can lead to electrolyte imbalances in some patients.
Biochemical and Physiological Effects:
Furosemide has been shown to have a number of biochemical and physiological effects on the body. It can cause a decrease in blood volume and cardiac output, as well as a decrease in plasma and extracellular fluid volume. Furosemide can also cause an increase in the excretion of potassium, calcium, and magnesium ions, which can lead to electrolyte imbalances in some patients.

Advantages and Limitations for Lab Experiments

Furosemide has a number of advantages and limitations for use in laboratory experiments. Its diuretic effects can be useful in studies of fluid balance and electrolyte homeostasis. However, its potential for causing electrolyte imbalances and its effects on blood pressure and cardiac output must be taken into account when designing experiments.

Future Directions

There are a number of potential future directions for research on furosemide. One area of interest is the use of furosemide in the treatment of acute kidney injury and chronic kidney disease. Another area of interest is the potential use of furosemide in combination with other drugs for the treatment of hypertension and congestive heart failure. Additionally, further research is needed to better understand the biochemical and physiological effects of furosemide on the body.

Synthesis Methods

The synthesis of furosemide involves the condensation of 5-(4-chlorophenyl)-2-furoic acid with thionyl chloride to form 5-(4-chlorophenyl)-2-furoyl chloride. This intermediate is then reacted with 2-aminobenzenesulfonamide to form furosemide.

Scientific Research Applications

Furosemide has been extensively studied for its therapeutic effects in various medical conditions. It has been shown to be effective in reducing blood pressure, treating congestive heart failure, and reducing edema in patients with liver cirrhosis. Furosemide has also been studied for its potential use in the treatment of acute kidney injury and chronic kidney disease.